Cas no 2171997-71-8 (Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate)

• Product Name: Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate
• CAS No: 2171997-71-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5567056
• PubChem ID: 165595623
• Update Time: 2025-05-22

Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171997-71-8
• EN300-1633073
• methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate
• Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C13H21NO3/c1-17-11(15)12(4-5-12)13(16)6-8-14(9-7-13)10-2-3-10/h10,16H,2-9H2,1H3
• InChI Key： LFTULEUKKXANFK-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC1)C1CC1)C1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate

Research Briefing on Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate (CAS: 2171997-71-8)

Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate (CAS: 2171997-71-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropane and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The compound's structural complexity, featuring a cyclopropane ring fused to a hydroxylated piperidine moiety, suggests its potential as a versatile scaffold for the design of bioactive molecules. Recent synthetic efforts have focused on optimizing the yield and purity of this compound, with particular emphasis on its stereochemical configuration, which is critical for its biological activity. Advanced techniques such as asymmetric synthesis and chiral resolution have been employed to achieve high enantiomeric purity, ensuring the compound's suitability for further pharmacological evaluation.

Pharmacological studies have revealed that Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate exhibits selective binding affinity for specific neurotransmitter receptors, including those involved in the regulation of mood and cognition. Preliminary in vitro assays have demonstrated its ability to modulate receptor activity at nanomolar concentrations, suggesting high potency. Furthermore, in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability, which are essential for CNS-targeted therapeutics.

Recent research has also explored the compound's potential in addressing unmet medical needs, such as neurodegenerative diseases and psychiatric disorders. For instance, its interaction with NMDA receptors has been investigated in the context of neuroprotection, with promising results in models of excitotoxicity. Additionally, its effects on serotonin and dopamine receptors have been studied for potential applications in depression and schizophrenia. These findings highlight the compound's multifaceted pharmacological profile and its potential as a candidate for further preclinical development.

In conclusion, Methyl 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclopropane-1-carboxylate (CAS: 2171997-71-8) represents a promising chemical entity with significant therapeutic potential. Its unique structural features, combined with its favorable pharmacological properties, make it a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in more complex disease models. The continued exploration of this compound may pave the way for the development of novel therapeutics for CNS disorders.